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Compound of Interest

Compound Name: Barium bromide

Cat. No.: B227244 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling compounds like Barium bromide. This document

provides immediate, essential safety protocols and logistical information for the handling and

disposal of Barium bromide, reinforcing our commitment to being a trusted partner in your

research endeavors.

Personal Protective Equipment (PPE) and Exposure
Limits
When handling Barium bromide, specific personal protective equipment is mandatory to

prevent exposure. The permissible exposure limits for Barium compounds are regulated to

minimize health risks. Below is a summary of the required PPE and relevant occupational

exposure limits.
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PPE / Exposure Limit Specification

Eye Protection

Chemical safety goggles or glasses with side-

shields conforming to EN166 or OSHA's 29

CFR 1910.133 standards should be worn.[1][2]

Hand Protection

Protective gloves must be worn.[3] It is crucial to

inspect gloves before use and use a proper

removal technique to avoid skin contact.[2]

Skin and Body Protection

A complete suit protecting against chemicals or

long-sleeved clothing and a chemical-resistant

apron are recommended.[2][4]

Respiratory Protection

For nuisance exposures, a P95 (US) or P1 (EU

EN 143) particle respirator is recommended. For

higher-level protection, a type OV/AG/P99 (US)

or ABEK-P2 (EU EN 143) respirator cartridge

should be used.[2]

ACGIH TLV (as Ba) 0.5 mg/m³ TWA[1][4]

OSHA PEL (as Ba) 0.5 mg/m³ TWA[1][4]

NIOSH IDLH (as Ba) 50 mg/m³

Experimental Protocol: Safe Handling of Barium
Bromide
Adherence to a strict protocol is critical to ensure safety during the handling and use of Barium
bromide.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[1][2] The use of a chemical fume hood is

strongly recommended.

Locate the nearest eyewash station and safety shower and verify they are operational.[1]
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Keep Barium bromide away from incompatible materials such as acids and strong oxidizing

agents.[1][3]

2. Handling Procedure:

Wear all required personal protective equipment as specified in the table above.

Avoid the formation of dust during handling.[2]

Do not eat, drink, or smoke in the area where Barium bromide is handled or stored.[2][5]

Wash hands thoroughly after handling the compound.[2]

3. Storage:

Store in a cool, dry, and well-ventilated place.[2][4]

Keep the container tightly closed to prevent moisture absorption as Barium bromide is

hygroscopic.[2][3]

Store away from incompatible materials.[4]

4. Spills and First Aid:

Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, sweep up the spilled

solid and place it into a suitable, closed container for disposal.[1][2] Avoid generating dust.

Do not let the product enter drains.[2]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[1][3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.[2][3]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[1][3]
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Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as a

hazardous waste and consult local, regional, and national regulations for proper disposal.[1]

Barium compounds are generally considered hazardous waste.[6]

Dispose of Barium bromide waste in a designated, labeled, and suitable container.

Do not dispose of Barium bromide down the drain or in regular trash.[6][7]

Contact your institution's environmental health and safety (EHS) office for specific disposal

procedures.

Workflow for Safe Handling and Emergency
Response
The following diagram outlines the logical workflow for safely handling Barium bromide and

the appropriate response in case of an emergency.
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Caption: Workflow for handling Barium bromide and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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